Arsenic Oxide (As2O5)

• CAS No.: 1303-28-2
• Product Name: Arsenic Oxide (As2O5)
• Molecular Formula: As2O5
• Molecular Weight: 229.84 g/mol
• Standard InChI: InChI=1S/As2O5/c3-1(4)7-2(5)6
• Standard InChIKey: COHDHYZHOPQOFD-UHFFFAOYSA-N
• SMILES: O=[As](=O)O[As](=O)=O
• Canonical SMILES: O=[As](=O)O[As](=O)=O
• Colorform: White amorphous powder; White translucent crystals; White, crystalline solid; Amorphous lumps or powder; White, amorphous, deliquescent solid
• Density: 4.32 (EPA, 1998); 4.32 g/cu cm; 4.3 g/cm³
• Flash Point: Not flammable (EPA, 1998)
• Melting Point: 599 °F (EPA, 1998); 315 °C
• Physical Description: Arsenic pentoxide appears as a white crystalline solid. Noncombustible. Corrosive to metals in the presence of moisture. Toxic by ingestion.; WHITE HYGROSCOPIC POWDER.; White, shapeless (amorphous), crystalline, lumpy solid or powder.
• Description: Arsenic pentoxide appears as a white crystalline solid. Noncombustible. Corrosive to metals in the presence of moisture. Toxic by ingestion.
• Shelf Life: Gradually deliquesces on exposure to air; The pH of aqueous solutions appears to be a major factor in the relative stability. ... Pentavalent inorganic arsenic ... is relatively stable at neutral or alkaline pH but undergoes reduction with decreasing pH. /Pentavalent inorganic arsenic/; Stable under recommended storage conditions.
• Solubility: In water, 65.8 g/100 g at 20 °C; Freely soluble in water or alcohol; Very soluble in ethanol; Solubility in water, g/100ml at 20 °C: 65.8 (good)
• Synonyms: Arsenic (V) oxide; Arsenic anhydride; Arsenic oxide (As4O10); Arsenic pentoxide; Arsenic(V) pentoxide; Diarsenic pentoxide; Diarsonic pentoxide
• PubChem Compound: 14771
• Last Modified: Nov 11 2021